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Compound of Interest

Compound Name: N-Ethylbutanamide

Cat. No.: B082582 Get Quote

Disclaimer: Publicly available scientific literature and chemical databases contain limited

specific information regarding the dedicated use of N-Ethylbutanamide in chemical research.

This guide, therefore, provides a comprehensive overview based on the general properties,

synthesis, and reactivity of secondary amides, with N-Ethylbutanamide serving as a

representative example.

Introduction to N-Ethylbutanamide
N-Ethylbutanamide, also known as N-ethylbutyramide, is a secondary amide with the

chemical formula C₆H₁₃NO. Amides are a crucial class of organic compounds characterized by

a carbonyl group bonded to a nitrogen atom.[1] The amide bond is notably stable and is the

fundamental linkage in proteins, known as a peptide bond.[2][3] Secondary amides, like N-
Ethylbutanamide, have the nitrogen atom bonded to one hydrogen and two carbon atoms.[1]

[4] The reactivity of secondary amides is often influenced by steric hindrance around the

nitrogen atom.[5]

Physicochemical and Spectroscopic Data
Quantitative data for N-Ethylbutanamide is sparse. The following table summarizes available

and predicted data for this compound.
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Property Value Source/Method

Molecular Formula C₆H₁₃NO -

Molecular Weight 115.17 g/mol -

CAS Number 13091-16-2 ChemWhat

Boiling Point
216.5±8.0 °C at 760 mmHg

(Predicted)
ChemSpider

Density 0.9±0.1 g/cm³ (Predicted) ChemSpider

pKa 17.5±0.7 (Predicted) ChemSpider

Experimental Protocols
While specific experimental protocols for N-Ethylbutanamide are not widely published, a

general and robust method for its synthesis involves the reaction of a butanoyl derivative with

ethylamine.

General Synthesis of N-Ethylbutanamide from Butanoyl Chloride:

Materials:

Butanoyl chloride

Ethylamine

Anhydrous diethyl ether or dichloromethane

Aqueous sodium hydroxide (NaOH) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Dropping funnel

Magnetic stirrer
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Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve ethylamine in the chosen anhydrous solvent under an inert

atmosphere (e.g., nitrogen or argon) and cool the mixture in an ice bath.

Slowly add butanoyl chloride dropwise to the stirred ethylamine solution. The reaction is

exothermic, and the temperature should be maintained near 0°C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours to ensure the reaction goes to completion.

Quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash the organic layer sequentially with

dilute hydrochloric acid (to remove excess ethylamine), saturated sodium bicarbonate

solution (to neutralize any remaining acid), and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator to yield crude N-Ethylbutanamide.

The crude product can be further purified by distillation or chromatography if necessary.

This method is a standard procedure for forming amides from acyl chlorides and amines.[6]

Visualized Workflows and Pathways
Synthesis Workflow for N-Ethylbutanamide
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A generalized workflow for the synthesis of N-Ethylbutanamide.
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Potential Research Applications and Reaction Pathways

Given the stability of the amide bond, N-Ethylbutanamide itself is not highly reactive.[2][7]

However, it can serve as a model compound or starting material in several areas of chemical

research:

Model for Biological Systems: The N-alkyl amide group is a fundamental component of

peptides and proteins. Studies on the hydration and solvation of simple amides like N-
Ethylbutanamide can provide insights into the behavior of more complex biological

macromolecules. The size of the N-alkyl group has been shown to influence the hydration

dynamics of amides.[8]

Precursor for Amine Synthesis: Amides can be reduced to their corresponding amines. This

is a common transformation in organic synthesis.[3][4]

Hydrolysis Studies: The hydrolysis of amides to carboxylic acids and amines under acidic or

basic conditions is a fundamental organic reaction.[4][7] N-Ethylbutanamide could be used

to study the kinetics and mechanisms of this transformation.

General Reaction Pathways of N-Ethylbutanamide

Hydrolysis

Reduction

N-Ethylbutanamide

Butyric Acid
H₃O⁺ or OH⁻, Heat

EthylamineH₃O⁺ or OH⁻, Heat

N-Ethylbutanamine

1. LiAlH₄

2. H₂O

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b082582?utm_src=pdf-body
https://www.chemistrysteps.com/amides-structure-and-reactivity/
https://en.wikipedia.org/wiki/Amide
https://www.benchchem.com/product/b082582?utm_src=pdf-body
https://www.benchchem.com/product/b082582?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/36219826/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/21%3A_Carboxylic_Acid_Derivatives-_Nucleophilic_Acyl_Substitution_Reactions/21.07%3A_Chemistry_of_Amides
https://app1-c89-pub.pressidium.com/chemistry-suggest-005/chemistry-of-amides.pdf
https://app1-c89-pub.pressidium.com/chemistry-suggest-005/chemistry-of-amides.pdf
https://en.wikipedia.org/wiki/Amide
https://www.benchchem.com/product/b082582?utm_src=pdf-body
https://www.benchchem.com/product/b082582?utm_src=pdf-body
https://www.benchchem.com/product/b082582?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key reaction pathways for a secondary amide like N-Ethylbutanamide.

Conclusion
While N-Ethylbutanamide is not a prominent compound in current chemical research

literature, its structure as a simple secondary amide makes it a useful exemplar for

understanding the fundamental properties and reactions of this important functional group.

Further research could explore its specific physical properties, its potential as a solvent, or its

use as a building block in the synthesis of more complex molecules. The methodologies and

pathways described herein provide a foundational understanding for any researcher interested

in the chemistry of N-alkyl amides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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